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Introduction

Dodicin, chemically known as N-(2-((2-(dodecylamino)ethyl)amino)ethyl)glycine, is an
amphoteric surfactant with potent, broad-spectrum antimicrobial activity.[1] Its unique chemical
structure allows it to possess cationic, anionic, or zwitterionic properties depending on the pH
of the environment, contributing to its versatile disinfectant capabilities. Marketed under trade
names such as Tego 51, Dodicin has been utilized in various disinfection applications. This
document provides detailed application notes and protocols for the use of Dodicin in veterinary
hygiene and disinfection, summarizing available data on its efficacy, mechanism of action, and
providing experimental protocols for its evaluation.

Chemical and Physical Properties
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Property Value Reference
Chemical Formula C1sH39N302 [2]
Molecular Weight 329.52 g/mol [1]

CAS Number 6843-97-6 [1]
Appearance Colorless flake crystal [3]
Solubility Aqueous mixture [4]
Synonyms 1l?eogtlj:c;il-di(aminoethyl)glycine, GBlE]

Mechanism of Action

As a surfactant, Dodicin's primary mechanism of antimicrobial action involves the disruption of
microbial cell membranes.[6] The molecule possesses both hydrophobic and hydrophilic
regions. The hydrophobic dodecyl chain interacts with the lipid bilayer of the cell membrane,
while the hydrophilic amino and glycine groups interact with the aqueous environment. This
insertion disrupts the membrane's integrity, leading to increased permeability, leakage of
essential intracellular components, and ultimately, cell death.[6]

The amphoteric nature of Dodicin allows it to be effective over a wide pH range.[7] At acidic
pH, the amino groups are protonated, giving the molecule a net positive charge, which
enhances its interaction with negatively charged bacterial cell surfaces.
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Caption: Mechanism of Dodicin's antimicrobial action.

Antimicrobial Spectrum
Dodicin exhibits a broad spectrum of activity against bacteria, fungi, and enveloped viruses.[4]

[5]

Bactericidal Activity

Studies on Tego 51, a disinfectant containing Dodicin, have demonstrated its efficacy against a
range of clinically relevant bacteria.
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Microorganism Concentration  Contact Time Result Reference
Staphylococcus )
0.01% 30 seconds Killed [8]
aureus
Pseudomonas ]
_ 0.01% 30 seconds Killed [8]
aeruginosa
Proteus mirabilis  0.01% 2 minutes Eradicated [8]
Bacillus subtilis 0.005% 8 minutes Killed [8]
Helicobacter .
) 0.005% 30 seconds Killed [8]
pylori
Bacillus subtilis ) ) )
) >3 log reduction <1 minute Effective 9]
(vegetative)
Pseudomonas ) ) )
. >3 log reduction < 1 minute Effective [9]
aeruginosa

Virucidal Activity

Dodicin has been shown to be effective against enveloped viruses.[10] Non-enveloped
viruses, however, appear to be more resistant.

| Virus | Type | Concentration | Contact Time | Result | Reference | | :--- | i=-- | === | === | - | |
Influenza virus B | Enveloped | 0.1% | 5 minutes | Inactivated |[10] | | Respiratory syncytial virus
(RSV) | Enveloped | 0.1% | 5 minutes | Inactivated |[10] | | Herpes simplex virus 1 (HSV-1) |
Enveloped | 0.1% | 5 minutes | Inactivated [[10] | | Adenovirus | Non-enveloped | 1% | 30
minutes | Not inactivated |[10] | | Echovirus 30 | Non-enveloped | 1% | 30 minutes | Not
inactivated |[10] |

Fungicidal and Sporicidal Activity

Dodicin has demonstrated fungicidal and sporicidal activity, although higher concentrations
and longer contact times may be required for spores.
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Microorganism Concentration  Contact Time Result Reference
Candida albicans >3 log reduction <1 minute Effective [9]
Aspergillus
P ) -g ) ) Significantly
brasiliensis 2% (viv) 5 minutes ] 9]
effective
(spores)
Bacillus subtilis ] Significantly
2% (viv) 10 minutes ) 9]
(spores) effective
. : High log : :
Aspergillus niger ] ~15 minutes Effective 9]
reduction

Application in Veterinary Hygiene

Based on its antimicrobial profile, Dodicin is suitable for the disinfection of surfaces,
equipment, and premises in veterinary clinics and animal housing.

General Disinfection Protocol

The following is a general protocol for surface disinfection using a Dodicin-based product like
Tego 51.
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1. Pre-cleaning:
Remove gross organic debris
(e.g., feces, bedding).

l

2. Washing:
Wash surface with a detergent
and rinse with water.

'

3. Prepare Dodicin Solution:
Dilute to recommended concentration
(e.g., 1-2%).

'

4. Application:
Apply solution to the surface
(e.g., mop, spray, cloth).

'

5. Contact Time:
Allow to remain wet for the
recommended duration (e.g., 20 minutes).

6. Rinsing:
Rinse surface thoroughly
with potable water.

7. Drying:
Allow surface to air dry.

Click to download full resolution via product page

Caption: General workflow for surface disinfection.
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Recommended Dilutions and Contact Times:

e General Surface Disinfection: A 1-2% solution with a contact time of at least 20 minutes is
recommended for disinfecting equipment, walls, floors, and work surfaces.[4]

e Fogging: For fogging applications, it is recommended to first pre-wet surfaces with a 1%
solution and then fog with a 2% solution until the atmosphere reaches dew point.[4]

Experimental Protocols
Bactericidal Efficacy Testing (Suspension Test)

This protocol is adapted from standard disinfectant efficacy testing methods.

Objective: To determine the bactericidal activity of Dodicin against a specific veterinary
bacterial pathogen.

Materials:

Dodicin stock solution

o Test bacterial culture (e.g., Staphylococcus pseudintermedius, Pasteurella multocida) grown
to a standardized concentration (e.g., 108 CFU/mL)

» Neutralizing broth (to inactivate the disinfectant)

» Sterile hard water or phosphate-buffered saline (PBS)

o Culture media (e.g., Tryptic Soy Agar)

o Sterile test tubes, pipettes, and other laboratory equipment
Procedure:

o Prepare serial dilutions of Dodicin in sterile hard water or PBS to achieve the desired test
concentrations.

e Add a standardized volume of the bacterial suspension to an equal volume of each Dodicin
dilution.
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At specified contact times (e.g., 30 seconds, 1 minute, 5 minutes, 10 minutes), transfer a
small aliquot of the mixture to a tube containing neutralizing broth.

After neutralization, perform serial dilutions of the neutralized sample in PBS.

Plate the dilutions onto appropriate culture media.

Incubate the plates under optimal conditions for the test organism.

Count the number of colony-forming units (CFUs) and calculate the log reduction in bacterial
numbers for each concentration and contact time compared to a control (bacteria in PBS
without disinfectant).
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Caption: Workflow for bactericidal efficacy testing.
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Toxicology and Safety

Dodicin is generally considered to have low toxicity and is not classified as a hazardous
substance.[3][10] However, as with all disinfectants, appropriate personal protective equipment
(PPE) should be worn during handling and application.

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly
with large amounts of water.[10]

« Inhalation: Avoid breathing vapor or spray mist.[4] Use in a well-ventilated area.

¢ Ingestion: Do not ingest. If ingested, wash out the mouth with water if the person is
conscious and seek medical attention.[10]

Specific toxicological data for Dodicin in veterinary species such as dogs and cats is limited in
the available literature. General studies on surfactants indicate that cationic surfactants can be
more toxic than amphoteric surfactants.[11] It is recommended to thoroughly rinse surfaces
after disinfection to prevent potential ingestion by animals.

Conclusion

Dodicin is a versatile and effective broad-spectrum disinfectant with applications in veterinary
hygiene. Its amphoteric nature allows for activity across a range of conditions, and it has
demonstrated efficacy against bacteria, fungi, and enveloped viruses. While further research is
needed to establish its efficacy against specific challenging veterinary pathogens, such as non-
enveloped viruses and bacterial biofilms, the available data supports its use for general
disinfection of surfaces and equipment in veterinary settings. Adherence to proper cleaning and
disinfection protocols is crucial to maximize its efficacy and ensure the safety of both animals
and personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodicin in Veterinary Hygiene and Disinfection:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208513#dodicin-in-veterinary-hygiene-and-
disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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